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Compound of Interest

Compound Name: 5-chloro-N-methylpyridin-2-amine

Cat. No.: B130578

An In-Depth Technical Guide to the Safe Handling of 5-chloro-N-methylpyridin-2-amine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on the safe handling, storage, and emergency management of 5-
chloro-N-methylpyridin-2-amine (CAS No. 4214-80-6). As a critical building block in synthetic
chemistry, a thorough understanding of its material safety profile is paramount to ensuring
laboratory safety and experimental integrity. This document moves beyond a standard Safety
Data Sheet (SDS) to provide causal explanations for handling protocols, empowering scientists
to make informed safety decisions.

Core Compound Identification and Properties

5-chloro-N-methylpyridin-2-amine is a substituted aminopyridine derivative. Its utility in
medicinal chemistry and materials science necessitates a clear understanding of its
fundamental properties.
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Identifier Value Source

) 5-chloro-N-methylpyridin-2-
Chemical Name ] [1]
amine

5-Chloro-N-methyl-2-
Synonyms o _ [2]
pyridineamine

CAS Number 4214-80-6 [1]
Molecular Formula CeH7CIN2 [1]
Molecular Weight 142.59 g/mol [1]

Comprehensive Hazard Analysis

The compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary risks involve acute toxicity upon ingestion or inhalation, as well as irritation to the skin,
eyes, and respiratory system. Understanding these classifications is the first step in designing a
self-validating safety protocol.

GHS Classification Hazard Class & Category Hazard Statement

Pictogram Hazard Class Statement Code & Text

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed.[1]

H312: Harmful in contact with
skin.[1]

Acute Toxicity, Dermal

(Category 4)

Acute Toxicity, Inhalation o
H332: Harmful if inhaled.[1]
(Category 4)

Skin Corrosion/Irritation o
H315: Causes skin irritation.[1]
(Category 2)

Serious Eye Damage/Irritation
(Category 2A)

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,
Single Exposure (Category 3)

H335: May cause respiratory

irritation.[1]
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Source: GHS Classification in accordance with 29 CFR 1910 (OSHA HCS)[1]

The causality is clear: the compound's chemical structure allows it to readily interact with
biological tissues. The "Harmful" classification (as opposed to "Fatal" or "Toxic") indicates a
moderate level of acute toxicity, but the primary operational risk is its irritant nature, which can
cause significant discomfort and inflammation upon contact or inhalation of dust.

Experimental Protocol: Safe Handling and Use

A self-validating safety workflow anticipates potential exposure points and builds in controls to
mitigate them. The following protocol is designed for handling 5-chloro-N-methylpyridin-2-
amine powder in a research laboratory setting.

3.1. Engineering Controls and Personal Protective Equipment (PPE)
The first line of defense is to control the environment and protect the user.

¢ Ventilation: All handling of the solid compound must occur within a certified chemical fume
hood.[1] This is non-negotiable and serves to control the inhalation hazard (H332, H335) by
capturing any airborne dust or aerosols at the source.

» Eye Protection: Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or
European Standard EN166.[3][4] A standard pair of safety glasses is insufficient; goggles
provide a seal that protects against dust entering the eyes and causing serious irritation
(H319).

o Hand Protection: Use nitrile or other chemically resistant gloves inspected for integrity before
each use.[1] Proper glove removal technique (without touching the glove's outer surface) is
critical to prevent skin contact (H312, H315).[1]

« Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a
higher risk of spillage, consider a chemically resistant apron.

3.2. Step-by-Step Handling Procedure

o Preparation: Designate a specific area within the fume hood for the procedure. Ensure all
necessary equipment (spatulas, weigh boats, glassware) is present to avoid reaching in and
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out of the hood.

Weighing: When weighing the powder, perform the operation on a balance located inside the
fume hood or in a dedicated ventilated balance enclosure. This is the point of highest
potential dust generation.

Dispensing: Use a spatula to carefully transfer the solid. Avoid pouring the powder, which
can create dust clouds. If creating a solution, add the solid to the solvent slowly while stirring
to minimize aerosolization.

Post-Handling: After use, decontaminate the spatula and work surface. Tightly close the
container.[1] Wash hands and any exposed skin thoroughly with soap and water.[1] Do not
eat, drink, or smoke in the laboratory area.[1]
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Workflow for Safe Handling of 5-chloro-N-methylpyridin-2-amine

1. Preparation & Control

Work within Chemical Fume Hood

:

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

2. Compougd Handling

Weigh Solid Inside Hood
or Ventilated Enclosure

:

Carefully Transfer with Spatula
(Avoid Pouring)

;

Add Solid to Solvent Slowly
(If making a solution)

3. Post—HandIvng & Cleanup

Decontaminate Tools & Work Surface

l

Securely Close Primary Container

l

Dispose of Contaminated Waste Properly

:

Remove PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for handling solid 5-chloro-N-methylpyridin-2-amine.
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Storage and Stability

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
situations.

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]
This prevents reaction with atmospheric moisture and oxygen.

e Security: The container should be stored in a locked cabinet or area accessible only to
authorized personnel.[1] This is mandated by the P405 precautionary statement.

¢ Incompatibilities: Keep away from strong oxidizing agents.[1] These materials can react
exothermically with the amine functionality, creating a fire or explosion hazard.

Emergency Procedures: A Validating System
A robust safety plan includes clear, actionable steps for emergencies.
5.1. First Aid Measures

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[1] If symptoms like respiratory irritation persist, call a POISON CENTER or
doctor.

» Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty
of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

 Ingestion: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel unwell.[1]
Do not induce vomiting.

5.2. Accidental Release (Spill) Protocol

In the event of a spill, the goal is to contain, clean, and decontaminate without creating
secondary hazards.
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Emergency Response Workflow: Solid Spill

Evacuate Personnel to a Safe Area
Ensure Area is Well-Ventilated

:

Wear Full PPE
(Respiratory Protection, Gloves, Goggles)

l

Prevent Further Spillage
Do Not Let Product Enter Drains

:

GENTLY Cover and Mix Spill
with Inert Absorbent (Sand, Vermiculite)

:

Sweep Up Mixture Carefully
(Avoid Creating Dust)

:

Place in a Closable, Labeled
Salvage Container for Disposal

:

Decontaminate Spill Area

:

Dispose of Waste via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Step-by-step procedure for managing a solid spill of the compound.
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Disposal Considerations

Chemical waste must be managed according to local, regional, and national regulations.

o Method: Dispose of the material and its container at an approved hazardous waste disposal
plant.[1] Do not dispose of it in standard laboratory trash or down the drain.

o Contaminated Packaging: Empty containers may retain product residue and should be
treated as hazardous waste.

Stability and Reactivity

o Reactivity: No specific reactivity data is available, but the compound is expected to be stable
under recommended storage conditions.[1]

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[1]

» Hazardous Decomposition: Under fire conditions, hazardous decomposition products can
form, including carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx), and
hydrogen chloride gas.[1]

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-chloro-N-methylpyridin-2-amine material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130578#5-chloro-n-methylpyridin-2-amine-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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